Cas no 1806831-80-0 (Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806831-80-0
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4848961
• Update Time: 2025-06-13

Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8(14)6-5(10)4(7(11)12)3(9)2-13-6/h2,7H,1H3
• InChI Key： HBHZDYBSAHZWER-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806831-80-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806831-80-0, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. The unique structural features of this compound, including its 3,5-dichloro and 4-(difluoromethyl) substituents, contribute to its remarkable reactivity and functional versatility, making it indispensable in drug discovery and development.

The< strong>Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate molecule exhibits a pyridine core, which is a cornerstone in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The presence of two chlorine atoms at the 3rd and 5th positions enhances its electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex drug scaffolds. Additionally, the 4-(difluoromethyl) group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological receptors.

In recent years, there has been a surge in research focusing on the development of novel pyridine derivatives for therapeutic applications. The< strong>Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate, with its well-defined reactivity patterns, has emerged as a preferred building block for designing small-molecule inhibitors. For instance, studies have demonstrated its utility in synthesizing potent alpha-synuclein aggregation inhibitors, which are being explored for the treatment of neurodegenerative disorders such as Parkinson's disease. The dichloro substitution pattern enhances the compound's ability to interact with hydrophobic pockets of target proteins, thereby improving its pharmacological efficacy.

The< strong>Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate has also found applications in the synthesis of anti-inflammatory agents. Researchers have leveraged its structural motifs to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects. The< strong>4-(difluoromethyl) group plays a critical role in enhancing metabolic stability, ensuring that the drug remains active within the physiological environment for longer durations. This attribute is particularly valuable in chronic disease management where sustained drug action is essential.

Advances in computational chemistry have further enhanced the utility of< strong>Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate. Molecular modeling studies have revealed that the compound can be engineered to exhibit high binding affinity for a wide range of biological targets by strategic modifications of its substituents. For example, computational screening has identified derivatives of this compound that show promise as kinase inhibitors, which are critical in oncology research. The< strong>3,5-dichloro and< strong>4-(difluoromethyl) groups provide multiple interaction points with the active sites of kinases, leading to potent inhibition of their enzymatic activity.

The synthesis of< strong>Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the chlorination of a pyridine precursor followed by esterification to introduce the carboxylate moiety. The introduction of the< strong>4-(difluoromethyl) group is achieved through halogen-metal exchange reactions or direct fluorination techniques. These synthetic routes underscore the compound's accessibility while maintaining high yields and purity standards required for pharmaceutical applications.

In conclusion,< strong>Methyl 3,5-dichloro-4-(difluoromethyl)pyridine-2-carboxylate, with its CAS number 1806831-80-0, represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity patterns make it an invaluable intermediate for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an even more prominent role in addressing some of the most pressing challenges in medicine today.